![molecular formula C17H16N2O3 B4110278 N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide](/img/structure/B4110278.png)
N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide, also known as CR-8, is a small molecule inhibitor that has shown potential in various scientific research applications. It is a potent inhibitor of the protein tyrosine kinase, c-Met, which is involved in various cellular processes such as cell growth, migration, and invasion.
Mechanism of Action
The mechanism of action of N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide involves the inhibition of c-Met, a receptor tyrosine kinase that is involved in various cellular processes such as cell growth, migration, and invasion. By inhibiting c-Met, this compound can prevent the activation of downstream signaling pathways that promote cancer cell growth and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound can induce cell cycle arrest and apoptosis, which can lead to the inhibition of cancer cell growth. In addition, this compound can also inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body. In liver cells, this compound can inhibit the development of liver fibrosis and the progression of non-alcoholic fatty liver disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide in lab experiments is its specificity for c-Met. Unlike other protein tyrosine kinase inhibitors that can inhibit multiple kinases, this compound specifically targets c-Met, which can reduce off-target effects. However, one limitation of using this compound in lab experiments is its solubility. This compound has low solubility in water, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for research on N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide. One direction is to explore the potential of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to investigate the potential of this compound in other diseases, such as inflammatory bowel disease and pulmonary fibrosis. Finally, future research can focus on improving the solubility of this compound to make it more accessible for lab experiments.
Scientific Research Applications
N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide has been studied extensively for its potential in various scientific research applications. It has been shown to inhibit the growth, migration, and invasion of various cancer cells, including lung cancer, breast cancer, and pancreatic cancer. In addition, this compound has also been shown to inhibit the development of liver fibrosis and the progression of non-alcoholic fatty liver disease.
Properties
IUPAC Name |
N-(3-cyanophenyl)-2-(4-methoxyphenoxy)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-12(22-16-8-6-15(21-2)7-9-16)17(20)19-14-5-3-4-13(10-14)11-18/h3-10,12H,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCBPJMVROIQAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC(=C1)C#N)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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